7-bromo-3,4-dihydro-2H-1lambda6,2-benzothiazine-1,1-dione

• CAS RN: 1891207-63-8
• Molecular Formula: C8H8BrNO2S
• Molecular Weight: 262.1

Description

7-bromo-3,4-dihydro-2H-1lambda6,2-benzothiazine-1,1-dione (BTD) is a heterocyclic compound belonging to the benzothiazine family. BTD is a highly reactive compound with a wide range of applications in the fields of chemistry, biochemistry, and medicine. It is an important intermediate for the synthesis of drugs, natural products, and other compounds. BTD has been studied extensively for its potential as a therapeutic agent, and has been shown to have a variety of biological activities, including anti-inflammatory, anti-tumor, and anti-microbial effects.

Scientific Research Applications

7-bromo-3,4-dihydro-2H-1lambda6,2-benzothiazine-1,1-dione has been studied extensively for its potential applications in the fields of chemistry, biochemistry, and medicine. In particular, this compound has been studied for its potential as a therapeutic agent due to its anti-inflammatory, anti-tumor, and anti-microbial effects. It has also been studied for its potential use as a drug delivery system, as well as for its potential as a photodynamic therapy agent. This compound has also been studied for its potential use in the synthesis of other compounds, such as drugs, natural products, and other heterocyclic compounds.

Mechanism of Action

The mechanism of action of 7-bromo-3,4-dihydro-2H-1lambda6,2-benzothiazine-1,1-dione is not fully understood, but several mechanisms have been proposed. One proposed mechanism involves the formation of a reactive intermediate, which can then react with cellular components such as DNA, proteins, and lipids. This reaction can lead to the inhibition of cell growth and proliferation, as well as the induction of apoptosis. Another proposed mechanism involves the formation of reactive radicals, which can interact with cellular components such as DNA, proteins, and lipids, leading to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit cell growth and proliferation, induce apoptosis, and modulate the expression of genes involved in the cell cycle. This compound has also been shown to have anti-inflammatory, anti-tumor, and anti-microbial effects. In vivo studies have shown that this compound can reduce inflammation, inhibit tumor growth, and reduce the growth of bacteria.

Advantages and Limitations for Lab Experiments

The use of 7-bromo-3,4-dihydro-2H-1lambda6,2-benzothiazine-1,1-dione in laboratory experiments has several advantages and limitations. One advantage is that this compound is a highly reactive compound, making it an ideal intermediate for the synthesis of other compounds. Additionally, this compound can be synthesized relatively easily using the Ullmann coupling reaction or the Suzuki-Miyaura coupling reaction. However, this compound is also a highly toxic compound, and should be handled with caution in the laboratory.

Future Directions

The potential applications of 7-bromo-3,4-dihydro-2H-1lambda6,2-benzothiazine-1,1-dione are still being explored, and there are a number of potential future directions for research. One potential future direction is to further explore the potential therapeutic uses of this compound, such as its potential use as a drug delivery system or as a photodynamic therapy agent. Additionally, further research could be conducted to explore the biochemical and physiological effects of this compound, as well as its potential use in the synthesis of other compounds. Finally, further research could be conducted to explore the potential toxic effects of this compound, as well as to develop methods to reduce its toxicity.

Synthesis Methods

7-bromo-3,4-dihydro-2H-1lambda6,2-benzothiazine-1,1-dione can be synthesized in a variety of ways, including the Ullmann coupling reaction and the Suzuki-Miyaura coupling reaction. The Ullmann coupling reaction is the most common method for synthesizing this compound, and involves the reaction of a bromo-substituted benzothiazine (BBr) with a nucleophile (Nu) in the presence of a palladium catalyst. The reaction is typically carried out in an organic solvent such as dimethylformamide (DMF) or tetrahydrofuran (THF). The Suzuki-Miyaura coupling reaction is a variation of the Ullmann coupling reaction and is used to synthesize this compound from bromo-substituted benzothiazine (BBr) and a nucleophile (Nu) in the presence of a palladium catalyst. The reaction is typically carried out in an aqueous solution.